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Compound of Interest

Compound Name: 1,2-Dioctanoyl-sn-glycerol

Cat. No.: B043705 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the fundamental chemical and

physical properties of 1,2-Dioctanoyl-sn-glycerol (DOG), a pivotal tool in cell signaling

research.

Core Chemical and Physical Properties
1,2-Dioctanoyl-sn-glycerol is a synthetic, cell-permeable analog of the endogenous second

messenger diacylglycerol (DAG).[1][2] Its structure consists of a glycerol backbone esterified

with two octanoic acid (caprylic acid) chains at the sn-1 and sn-2 positions.[3] This structure

renders it hydrophobic, allowing for its integration into cellular membranes.[3]

Table 1: Summary of Chemical and Physical Properties of 1,2-Dioctanoyl-sn-glycerol
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Property Value Source(s)

IUPAC Name
[(2S)-3-hydroxy-2-

octanoyloxypropyl] octanoate
[3][4]

Synonyms

1,2-bis(O-octanoyl)-sn-

glycerol, DiC8, DOG, sn-1,2-

Dioctanoylglycerol

[3][5][6]

CAS Number 60514-48-9 [3][5][7]

Molecular Formula C₁₉H₃₆O₅ [3][5][7]

Molecular Weight 344.49 g/mol [5][6]

Appearance Clear colorless oil or solid [4][8]

Melting Point
Not consistently reported, solid

at -20°C storage
[8][9]

Boiling Point 429.1 ± 12.0 °C (Predicted) [8]

Solubility

Soluble in DMSO (>7 mg/ml),

Ethanol (>30 mg/ml), DMF

(>20 mg/ml), Acetonitrile (100

mg/ml), and PBS pH 7.2 (>250

µg/ml)

[6][7]

Storage Temperature -20°C [6][8][9]

Role in Cellular Signaling: Activation of Protein
Kinase C (PKC)
1,2-Dioctanoyl-sn-glycerol is a well-established cell-permeable activator of Protein Kinase C

(PKC).[5][6] It mimics the action of endogenous DAG, a crucial second messenger in numerous

signal transduction pathways.[6][10] The primary mechanism of action involves the direct

binding of DOG to the C1 domain of conventional and novel PKC isoforms, leading to their

activation.[6][11] This activation initiates a cascade of downstream phosphorylation events that

regulate a multitude of cellular processes, including cell proliferation, differentiation, and

apoptosis.[6]
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The activation of PKC by diacylglycerols like 1,2-Dioctanoyl-sn-glycerol is a critical step in

cellular signaling. The following diagram illustrates the canonical pathway.
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Canonical Protein Kinase C (PKC) activation pathway.

Experimental Protocols
The following protocols are generalized methodologies for the use of 1,2-Dioctanoyl-sn-
glycerol in cell culture experiments. Researchers should optimize concentrations and

incubation times for their specific cell type and experimental design.

3.1. Preparation of Stock Solution

A stock solution of 1,2-Dioctanoyl-sn-glycerol is typically prepared in an organic solvent.

Materials:

1,2-Dioctanoyl-sn-glycerol

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Procedure:

Allow the vial of 1,2-Dioctanoyl-sn-glycerol to reach room temperature.
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Prepare a stock solution of 10-100 mg/mL by dissolving the appropriate amount in

anhydrous DMSO or ethanol.[6][7]

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and store at

-20°C.[6]

3.2. General Protocol for Cell Treatment

This protocol outlines a general workflow for treating cultured cells with 1,2-Dioctanoyl-sn-
glycerol to activate PKC.

Materials:

Prepared 1,2-Dioctanoyl-sn-glycerol stock solution

Cultured cells of interest

Appropriate cell culture medium

Phosphate-Buffered Saline (PBS)

Procedure:

Seed cells in the appropriate culture vessels and allow them to reach the desired

confluency.

On the day of the experiment, thaw an aliquot of the 1,2-Dioctanoyl-sn-glycerol stock

solution.

Prepare the final working concentrations by diluting the stock solution directly into pre-

warmed cell culture medium. Mix immediately and thoroughly.

Prepare a vehicle control by adding the same volume of the organic solvent (e.g., DMSO)

to the medium.

Aspirate the old medium from the cells and wash once with sterile PBS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Dioctanoylglycol_and_1_2_Dioctanoyl_sn_glycerol_for_Researchers.pdf
https://www.caymanchem.com/product/62225/1-2-dioctanoyl-sn-glycerol
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Dioctanoylglycol_and_1_2_Dioctanoyl_sn_glycerol_for_Researchers.pdf
https://www.benchchem.com/product/b043705?utm_src=pdf-body
https://www.benchchem.com/product/b043705?utm_src=pdf-body
https://www.benchchem.com/product/b043705?utm_src=pdf-body
https://www.benchchem.com/product/b043705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the medium containing the desired concentrations of 1,2-Dioctanoyl-sn-glycerol or

the vehicle control to the cells.

Incubate the cells for the desired time period at 37°C in a CO₂ incubator.

Proceed with downstream analysis (e.g., Western blotting for phosphorylated substrates,

immunofluorescence for PKC translocation, or cell-based assays).

The following diagram illustrates a typical experimental workflow for studying the effects of 1,2-
Dioctanoyl-sn-glycerol on cultured cells.
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General experimental workflow for cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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